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Compound of Interest

Compound Name: DFHO

Cat. No.: B13633030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the resuspension, storage, and handling

of DFHO (Diacetylfluorescein-di(p-guanidinobenzyl) ether), a fluorogenic ligand, to ensure

optimal performance in research applications. Adherence to these guidelines is critical for

obtaining reproducible and reliable experimental results.

Introduction
DFHO is a cell-permeable, non-fluorescent dye that becomes highly fluorescent upon binding

to specific RNA aptamers, such as Corn and Squash. This property makes it a powerful tool for

imaging RNA in living cells.[1][2] The complex formed between the Corn aptamer and DFHO is

notably photostable, allowing for quantitative measurements of RNA transcription and

localization.[1][3] DFHO exhibits low background fluorescence and cytotoxicity, making it

suitable for live-cell imaging experiments.[4] Its mechanism involves binding to the RNA

aptamer, which induces a conformational change in DFHO, leading to a significant increase in

its fluorescence emission.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes the key quantitative

data for DFHO.
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Parameter Value Notes

Molecular Weight 281.22 g/mol
Can vary slightly between

batches due to hydration.[2]

Excitation Maximum (λex) 505 nm
When bound to Corn or

Squash aptamer.[2]

Emission Maximum (λem) 545 nm
When bound to Corn or

Squash aptamer.[1][2]

Extinction Coefficient 29,000 M⁻¹cm⁻¹ When bound to an aptamer.[2]

Binding Affinity (Kd) 70 nM (Corn aptamer) [2][4]

54 nM (Squash aptamer) [2]

Recommended Solvents DMSO
For high concentration stock

solutions.[1][2]

Water (pH > 7.4)
For lower concentration stock

solutions.[1]

Typical Working Concentration 10-20 µM For live-cell imaging.[1][4][5]

Protocols
Reconstitution of Lyophilized DFHO
Proper reconstitution of lyophilized DFHO is crucial for its stability and performance. Two

primary solvents are recommended:

Protocol 3.1.1: Resuspension in DMSO (Recommended for high-concentration stock)

Preparation: Bring the vial of lyophilized DFHO to room temperature before opening to

prevent condensation.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the vial to

achieve a stock solution concentration of 10 mM.[1] For example, to a vial containing 1 mg of

DFHO (MW: 281.22), add 35.56 µL of DMSO to make a 10 mM stock solution.
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Dissolution: Vortex the vial for at least 30 seconds to ensure the DFHO is completely

dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4] Protect from light.

Protocol 3.1.2: Resuspension in Water (for lower-concentration stock)

Preparation: Allow the vial of lyophilized DFHO to reach room temperature.

Solvent Preparation: Prepare a slightly alkaline aqueous solution (pH > 7.4).

Solvent Addition: Add the calculated volume of the alkaline water to the vial to achieve a

concentration of 100 µM.[1]

Dissolution: Gently vortex until the DFHO is fully dissolved.

pH Adjustment: Titrate the solution back to a neutral pH to ensure stability.[1]

Storage: Use this aqueous solution fresh or store at -20°C for a limited time. It is generally

recommended to prepare aqueous solutions fresh for each experiment.

Storage Conditions for Optimal Stability
The stability of DFHO is dependent on its form (lyophilized or in solution) and storage

temperature.
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Form
Storage
Temperature

Duration Notes

Lyophilized -20°C Up to 2 years
From date of

shipment.[1]

DMSO Stock Solution -20°C Up to 1 month Protect from light.[4]

-80°C Up to 6 months

Protect from light;

recommended for

long-term storage.[4]

Aqueous Solution -20°C Short-term

Prone to degradation;

fresh preparation is

advised.

Important Considerations:

Light Sensitivity: DFHO is light-sensitive. Always store solutions in light-protected tubes and

minimize exposure to light during handling.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead

to degradation. Aliquoting is highly recommended.

Experimental Workflow and Visualizations
DFHO-Aptamer Interaction Pathway
The following diagram illustrates the mechanism of DFHO fluorescence activation upon binding

to its target RNA aptamer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://lucernatechnologies.com/wp-content/uploads/2021/01/DFHO-Datasheet-500-all.pdf
https://www.medchemexpress.com/dfho.html
https://www.medchemexpress.com/dfho.html
https://www.benchchem.com/product/b13633030?utm_src=pdf-body
https://www.benchchem.com/product/b13633030?utm_src=pdf-body
https://www.benchchem.com/product/b13633030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13633030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DFHO (Non-fluorescent)

DFHO-Aptamer Complex (Fluorescent)

Binding

RNA Aptamer (e.g., Corn) Emission (545 nm)Fluorescence

Excitation Light (505 nm)

Excitation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13633030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Lyophilized DFHO

Resuspend in DMSO
(e.g., 10 mM)

Aliquot Stock Solution

Store at -80°C

Dilute DFHO Stock
to Working Concentration

Culture Cells Expressing
RNA Aptamer

Incubate Cells with DFHO

Live-Cell Imaging
(Ex: 505 nm, Em: 545 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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